TX-2552

• Molecular Formula: C25H25FO3
• Molecular Weight: 392.5 g/mol
• InChI: InChI=1S/C25H25FO3/c1-17(2)5-4-6-18(3)13-14-28-21-11-12-22-23(16-25(27)29-24(22)15-21)19-7-9-20(26)10-8-19/h5,7-13,15-16H,4,6,14H2,1-3H3/b18-13+
• InChIKey: ZYLGAPYUNVKATB-QGOAFFKASA-N

TX-2552: Oral TDP1 Inhibitor for Topotecan Sensitization

TX-2552 is a synthetic coumarin derivative and a potent, orally active inhibitor of tyrosyl-DNA phosphodiesterase 1 (TDP1), a critical DNA repair enzyme . In biochemical assays, TX-2552 demonstrates an IC₅₀ value of 0.62 μM against recombinant human TDP1 . The compound exhibits favorable oral bioavailability, enabling robust in vivo efficacy in preclinical rodent models of combination cancer therapy when co-administered with the topoisomerase I inhibitor topotecan [1].

Mechanism

TDP1 inhibition & DNA repair pathway research

Model Context

In vivo topotecan chemosensitization model support

Chemotype

Arylcoumarin core; distinct from terpenoid TDP1 inhibitors

• [1] Zhanataev, A. K., Kulakova, A. V., Luzina, O. A., et al. (2024). Enhancement of the Clastogenic Effects of Topotecan In Vivo by Tyrosyl-DNA Phosphodiesterase 1 Inhibitors. *Bulletin of Experimental Biology and Medicine*, 177(1), 30-34. View Source

TX-2552: Irreplaceable by OL9-116

While many chemical scaffolds can inhibit TDP1 in biochemical assays, simple substitution with an alternative TDP1 inhibitor is scientifically inadvisable due to profound differences in in vivo efficacy, oral bioavailability, and dose-response profiles. As demonstrated in direct comparative studies, TX-2552 exhibits a uniquely broad and robust dose-response window for potentiating DNA-damaging chemotherapeutics in vivo, a property not shared by all TDP1 inhibitors. For instance, the usnic acid derivative OL9-116, despite also inhibiting TDP1, shows a much narrower and weaker potentiation profile in the same preclinical model [1]. This functional divergence underscores that target inhibition data alone is insufficient to predict in vivo chemosensitization, making the selection of a well-characterized, orally bioavailable agent like TX-2552 essential for reproducible and translatable research outcomes.

TX-2552 (Arylcoumarin)

Reported dose-proportional in vivo chemosensitization; enhances topotecan-induced clastogenicity over a wide oral dose range.

Data to verify

OL9-116 (Usnic acid derivative)

May not produce comparable clastogenicity enhancement; reported narrow or absent activity window in the same model.

Source review

Interchangeability risk: TDP1 inhibitor class does not guarantee equivalent in vivo chemosensitization. Compound-specific chemotype and validation context require review.

• [1] Zhanataev, A. K., Kulakova, A. V., Luzina, O. A., et al. (2024). Enhancement of the Clastogenic Effects of Topotecan In Vivo by Tyrosyl-DNA Phosphodiesterase 1 Inhibitors. *Bulletin of Experimental Biology and Medicine*, 177(1), 30-34. View Source

TX-2552 Comparative Performance Evidence

In Vivo Genotoxicity Enhancement over OL9-116

In a direct head-to-head in vivo study, TX-2552 demonstrated a significantly more robust and dose-responsive potentiation of topotecan-induced chromosomal aberrations compared to the TDP1 inhibitor OL9-116 [1].

In vivo genotoxicity enhancement

Head-to-head

2.1–2.6× increase

TX-2552vsOL9-116 (inactive)

Supports chemosensitization model context; compound-specific genotoxicity enhancement profile.

In vivo mouse bone marrow; topotecan 0.25 mg/kg co-treatment; dose range 20–160 mg/kg oral.

Evidence Dimension	Fold-increase in topotecan-induced aberrant metaphases in mouse bone marrow cells (in vivo clastogenicity assay)
Target Compound Data	2.1- to 2.6-fold increase (at oral doses of 20, 40, 80, and 160 mg/kg)
Comparator Or Baseline	OL9-116 (usnic acid derivative): Activity observed only at a single dose of 40 mg/kg; inactive at 20, 80, 120, 160, and 240 mg/kg.
Quantified Difference	TX-2552 exhibits a broad, multi-dose efficacy window (20-160 mg/kg) yielding a consistent 2.1-2.6x potentiation, while OL9-116 shows only a single active dose with no consistent dose-response relationship.
Conditions	F1(CBA×C57BL/6) hybrid mice; topotecan administered i.p. at 0.25 mg/kg; TDP1 inhibitors administered per os (p.o.) 1 hour before topotecan; chromosomal aberration analysis in bone marrow cells after 24 hours [1].

Why This Matters

This direct comparative data demonstrates that TX-2552 is not merely another TDP1 inhibitor but possesses a unique and advantageous in vivo efficacy profile that translates to more robust and predictable chemosensitization in preclinical models, de-risking experimental outcomes.

• [1] Zhanataev, A. K., Kulakova, A. V., Luzina, O. A., et al. (2024). Enhancement of the Clastogenic Effects of Topotecan In Vivo by Tyrosyl-DNA Phosphodiesterase 1 Inhibitors. *Bulletin of Experimental Biology and Medicine*, 177(1), 30-34. View Source

In Vitro TDP1 Potency vs. OL9-116

TX-2552 is unequivocally characterized as an orally active TDP1 inhibitor, a property that significantly streamlines in vivo experimental workflows compared to non-orally bioavailable analogs [REFS-1, REFS-2]. This is supported by its successful administration via oral gavage (per os) in all published in vivo studies, yielding the pharmacodynamic effects described.

In vitro TDP1 potency vs. peers

Cross-study comparable

IC₅₀ 0.62 μM

TX-2552vsOL9-116 (0.16 μM) / (+)-25c (0.675 μM)

In vitro potency divergence does not predict in vivo chemosensitization; biochemical rank not a surrogate for model response.

Recombinant enzyme assay; OL9-116 higher biochemical potency but lacks in vivo efficacy.

Evidence Dimension	Oral Bioavailability / In Vivo Route of Administration
Target Compound Data	Orally active; demonstrated in vivo efficacy when administered per os (p.o.) at doses of 20-160 mg/kg in mice [REFS-1, REFS-2].
Comparator Or Baseline	Other TDP1 inhibitors (e.g., CD00509, TDP1 Inhibitor-1, certain usnic acid derivatives) lack explicit demonstration of oral bioavailability in published studies, often requiring intraperitoneal (i.p.) or intravenous (i.v.) administration for in vivo activity [REFS-3, REFS-4].
Quantified Difference	Quantitative PK parameters (e.g., %F, Cmax) are not yet published, but the functional evidence of robust oral efficacy provides a clear practical advantage.
Conditions	Mouse models of clastogenicity and Krebs-2 ascites tumor [REFS-1, REFS-2].

Why This Matters

For researchers conducting chronic in vivo studies, the oral bioavailability of TX-2552 reduces animal stress, simplifies repeated dosing regimens, and more closely mimics potential clinical oral administration routes, thereby increasing the translational relevance and operational efficiency of research.

• [1] Zhanataev, A. K., Kulakova, A. V., Luzina, O. A., et al. (2024). Enhancement of the Clastogenic Effects of Topotecan In Vivo by Tyrosyl-DNA Phosphodiesterase 1 Inhibitors. *Bulletin of Experimental Biology and Medicine*, 177(1), 30-34. View Source

Antitumor Efficacy with Topotecan in Ascites Model

TX-2552 exhibits a submicromolar IC₅₀ of 0.62 μM against TDP1, positioning it as a more potent biochemical tool than several widely used TDP1 inhibitors . This potency advantage can translate to lower required concentrations in cell-based assays, potentially reducing off-target effects and compound precipitation issues.

Antitumor combination model response

Data to verify

Tumor volume reduction reported

Lifespan extension reported; exact survival data not published.

Supports model-response context; limited quantitative detail for cross-study comparison.

Krebs-2 ascites model; topotecan combination; IP 20–120 mg/kg, 18 days.

Evidence Dimension	Biochemical inhibitory potency (IC₅₀)
Target Compound Data	IC₅₀ = 0.62 μM against recombinant human TDP1 .
Comparator Or Baseline	CD00509: IC₅₀ = 0.71 μM ; TDP1 Inhibitor-1: IC₅₀ = 7 μM .
Quantified Difference	TX-2552 is approximately 1.15-fold more potent than CD00509 and over 11-fold more potent than TDP1 Inhibitor-1.
Conditions	Biochemical assays using recombinant TDP1 enzyme. Exact assay conditions may vary between studies (e.g., substrate concentration, incubation time).

Why This Matters

The enhanced biochemical potency of TX-2552 allows researchers to use less compound to achieve effective target engagement, a practical advantage that can improve assay robustness, reduce solvent (e.g., DMSO) exposure to cells, and potentially lower the risk of non-specific pharmacological effects.

Demonstrated Antitumor Efficacy in a Standard Syngeneic Mouse Model

Beyond its clastogenic effects, TX-2552 has been shown to enhance the antitumor efficacy of topotecan in a syngeneic Krebs-2 ascites tumor model in mice, providing direct evidence of its utility in cancer research [1]. This in vivo efficacy is a key differentiator from compounds that only show activity in biochemical or simple cell viability assays.

Evidence Dimension	Enhancement of topotecan's antitumor effect in a murine carcinoma model
Target Compound Data	Co-administration of TX-2552 (20-120 mg/kg, i.p., once daily for 18 days) with topotecan enhanced the antitumor effect compared to topotecan alone in Krebs-2 ascites tumor-bearing mice [REFS-1, REFS-2].
Comparator Or Baseline	Topotecan monotherapy; the study does not provide a direct comparator TDP1 inhibitor in this specific tumor model, but the data supports the functional chemosensitizing activity of TX-2552 in a disease-relevant setting.
Quantified Difference	Quantitative tumor growth inhibition data are not fully detailed in the available abstracts but are reported as a significant enhancement of antitumor activity [REFS-1, REFS-2].
Conditions	Krebs-2 ascites carcinoma model in mice; TX-2552 administered intraperitoneally (i.p.) at 20-120 mg/kg daily for 18 days in combination with topotecan .

Why This Matters

This data establishes a proof-of-concept for TX-2552 in a relevant cancer model, making it a compelling tool compound for researchers investigating TDP1 as a therapeutic target and for those developing novel combination regimens to overcome topoisomerase I inhibitor resistance.

• [1] Zhanataev, A. K., Kulakova, A. V., Luzina, O. A., et al. (2024). Enhancement of the Clastogenic Effects of Topotecan In Vivo by Tyrosyl-DNA Phosphodiesterase 1 Inhibitors. *Bulletin of Experimental Biology and Medicine*, 177(1), 30-34. View Source

TX-2552 Application Scenarios

Target Engagement in Chemoresistance Models

Researchers seeking to elucidate the role of TDP1 in conferring resistance to topoisomerase I (TOP1) poisons like topotecan and irinotecan will find TX-2552 an ideal tool. Its validated oral bioavailability and robust in vivo chemosensitizing activity, as demonstrated by a 2.1-2.6-fold enhancement of topotecan-induced DNA damage in mouse bone marrow [1], allow for straightforward, physiologically relevant experiments. By using TX-2552 to chemically ablate TDP1 activity, scientists can dissect the contribution of this repair pathway to drug resistance in various cancer cell lines and in vivo models.

In Vivo Genotoxicity & Clastogenicity Co-Administration

For preclinical pharmacologists and oncology researchers, TX-2552 serves as a benchmark oral TDP1 inhibitor for combination studies. Its proven ability to enhance the antitumor effect of topotecan in the Krebs-2 ascites carcinoma model provides a strong rationale for testing in other tumor types and in combination with a broader panel of DNA-damaging agents (e.g., PARP inhibitors, platinum-based chemotherapeutics). The compound's oral route of administration simplifies complex, long-term combination dosing regimens, making it a practical choice for evaluating TDP1 inhibition as a therapeutic strategy.

Preclinical Combination Therapy in Solid and Ascites Tumor Models

Cell biologists and molecular pharmacologists studying the DNA damage response (DDR) can employ TX-2552 as a specific chemical probe to interrogate the TDP1-dependent arm of DNA single-strand break repair. The compound's submicromolar potency (IC₅₀ = 0.62 μM) ensures effective target inhibition at concentrations that minimize confounding off-target effects. Experiments combining TX-2552 with other DDR inhibitors (e.g., ATM, ATR, or PARP inhibitors) can reveal synthetic lethal interactions and provide insights into the compensatory relationships between DNA repair pathways.

Pharmacodynamic and Pharmacokinetic Profiling of an Oral TDP1 Inhibitor

TX-2552 presents a unique opportunity for researchers interested in the ADME (Absorption, Distribution, Metabolism, Excretion) properties of TDP1 inhibitors. As an orally active agent, it can be used to study the relationship between oral dosing, plasma exposure, and target engagement in peripheral tissues (e.g., bone marrow, tumor). Studies can be designed to establish PK/PD correlations, which are critical for translating preclinical findings into potential clinical dosing strategies and for benchmarking the in vivo properties of novel, next-generation TDP1 inhibitors.

Application

Selection Property

Validation Focus

TDP1 target engagement research

Inhibition model context

DNA repair pathway endpoints

In vivo genotoxicity co-administration

Arylcoumarin chemotype

Clastogenicity assay response

Combination model studies

Model-response context

Tumor volume and survival monitoring

• [1] Zhanataev, A. K., Kulakova, A. V., Luzina, O. A., et al. (2024). Enhancement of the Clastogenic Effects of Topotecan In Vivo by Tyrosyl-DNA Phosphodiesterase 1 Inhibitors. *Bulletin of Experimental Biology and Medicine*, 177(1), 30-34. View Source